Cas no 1033201-77-2 (3-Chloro-7-methylisoquinoline)

3-Chloro-7-methylisoquinoline is a heterocyclic aromatic compound featuring a chloro substituent at the 3-position and a methyl group at the 7-position of the isoquinoline scaffold. This structure imparts unique reactivity and versatility, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The chloro group enhances electrophilic substitution potential, while the methyl group contributes to steric and electronic modulation. Its well-defined crystalline form ensures high purity and stability, facilitating precise applications in cross-coupling reactions and metal-catalyzed transformations. The compound’s robust synthetic utility and compatibility with diverse reaction conditions underscore its importance in medicinal chemistry for constructing bioactive molecules.

3-Chloro-7-methylisoquinoline structure

Product Name:3-Chloro-7-methylisoquinoline

CAS No:1033201-77-2

MF:C₁₀H₈ClN

MW:177.630221366882

MDL:MFCD10699649

CID:821252

PubChem ID:21061717

Update Time:2025-07-02

3-Chloro-7-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-7-methylisoquinoline
- ACMC-20985w
- ACT06324
- AG-D-13927
- AK-93925
- ANW-14850
- CTK4A1955
- SCHEMBL8268451
- AS-59909
- MFCD10699649
- DTXSID60610407
- 1033201-77-2
- AKOS006302972
- EN300-645064
- W16225
- J-000930
- DB-084156
- CS-0081544
- MDL： MFCD10699649
- Inchi： 1S/C10H8ClN/c1-7-2-3-8-5-10(11)12-6-9(8)4-7/h2-6H,1H3
- InChI Key： OZGPSMOHOBPNJI-UHFFFAOYSA-N
- SMILES： ClC1=CC2C=CC(C)=CC=2C=N1

Computed Properties

Exact Mass: 177.03464
Monoisotopic Mass: 177.0345270g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 12.9Å²

Experimental Properties

Density: 1.225±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.17 g/l) (25 º C),
PSA: 12.89

3-Chloro-7-methylisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM144754-1g	3-Chloro-7-methylisoquinoline	1033201-77-2	95%	1g	$701	2021-08-05
Chemenu	CM144754-1g	3-Chloro-7-methylisoquinoline	1033201-77-2	95%	1g	$635	2023-11-26
Alichem	A189005324-1g	3-Chloro-7-methylisoquinoline	1033201-77-2	95%	1g	$795.00	2023-09-04
eNovation Chemicals LLC	D761498-0.1g	3-Chloro-7-methylisoquinoline	1033201-77-2	95%	0.1g	$310	2023-05-17
TRC	C369823-10mg	3-Chloro-7-methylisoquinoline	1033201-77-2		10mg	$ 50.00	2022-04-01
TRC	C369823-50mg	3-Chloro-7-methylisoquinoline	1033201-77-2		50mg	$ 70.00	2022-04-01
TRC	C369823-100mg	3-Chloro-7-methylisoquinoline	1033201-77-2		100mg	$ 115.00	2022-04-01
Enamine	EN300-645064-0.05g	3-chloro-7-methylisoquinoline	1033201-77-2	95.0%	0.05g	$683.0	2025-03-15
Enamine	EN300-645064-0.1g	3-chloro-7-methylisoquinoline	1033201-77-2	95.0%	0.1g	$715.0	2025-03-15
Enamine	EN300-645064-0.25g	3-chloro-7-methylisoquinoline	1033201-77-2	95.0%	0.25g	$748.0	2025-03-15